Cas no 1344971-29-4 ((S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one
• CAS No: 1344971-29-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 2158624
• Update Time: 2025-10-13

(S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one
• (S)-2-Amino-1-(3-methoxymethylpyrrolidin-1-yl)-3-methyl-butan-1-one
• (2S)-2-Amino-1-(3-(methoxymethyl)pyrrolidin-1-yl)-3-methylbutan-1-one
• AM92000
• (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one

• Inchi： 1S/C11H22N2O2/c1-8(2)10(12)11(14)13-5-4-9(6-13)7-15-3/h8-10H,4-7,12H2,1-3H3/t9?,10-/m0/s1
• InChI Key： ROTSKXNSBATLKR-AXDSSHIGSA-N
• SMILES： O(C)CC1CN(C([C@H](C(C)C)N)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Topological Polar Surface Area: 55.6

Additional information on (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one

Recent Advances in the Study of (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one (CAS: 1344971-29-4)

The compound (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one (CAS: 1344971-29-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one, which contribute to its ability to interact with specific biological targets. The compound's chiral center and pyrrolidine ring are particularly noteworthy, as they play a crucial role in its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions of this compound with various enzymes and receptors.

One of the most promising applications of (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one is in the development of novel protease inhibitors. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting key proteases involved in pathological processes such as inflammation and cancer metastasis. The compound's low toxicity profile and high bioavailability further enhance its potential as a therapeutic agent.

In addition to its protease inhibitory activity, (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one has shown promise as a modulator of neurotransmitter systems. Preliminary studies suggest that it may influence the activity of GABAergic and glutamatergic pathways, making it a candidate for the treatment of neurological disorders such as epilepsy and anxiety. However, further research is needed to fully understand its mechanisms of action and potential side effects.

The synthesis of (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one has also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. These advances are expected to facilitate large-scale production and further exploration of the compound's therapeutic applications.

In conclusion, (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one represents a promising scaffold for the development of new drugs targeting a range of diseases. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and characterization, position it as a valuable tool for future research in chemical biology and medicinal chemistry.